1-(Azepan-1-yl)-2-hydroxypropan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-hydroxypropan-1-one
• InChI: InChI=1S/C9H17NO2/c1-8(11)9(12)10-6-4-2-3-5-7-10/h8,11H,2-7H2,1H3
• InChI Key: UMVSNQCZRLAJLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCCCC1)O
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol

Description

1-(Azepan-1-yl)-2-hydroxypropan-1-one is a heterocyclic ketone featuring a seven-membered azepane ring linked to a hydroxypropanone moiety. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, enabling modifications for diverse applications.

Comparison with Similar Compounds

Triazole Derivatives (2dag–2dan)

A series of 1-(Azepan-1-yl)propan-1-one derivatives bearing triazole substituents (e.g., 2dag: 1-(azepan-1-yl)-2-[4-(3-methoxyphenyl)-1H-1,2,3-triazol-1-yl]ethanone) demonstrate how substituents influence physical and spectroscopic properties. Key findings:

• Physical States and Yields : Derivatives with methoxyphenyl (2dag: 92% yield, yellow solid), tolyl (2dai: 86% yield, white solid), and difluorophenyl (2dan: 98% yield, yellow solid) groups exhibit distinct crystallinity and color, correlating with electronic effects of substituents .
• NMR Shifts : The 1H-NMR δ ~8.0–8.5 ppm for triazole protons and δ ~2.2–5.5 ppm for azepane and hydroxyl groups highlight electronic environments influenced by substituents .

Table 1: Comparison of Triazole Derivatives

Compound	Substituent	Yield (%)	Physical State	Key 1H-NMR (δ, ppm)
2dag	3-methoxyphenyl	92	Yellow solid	8.04 (triazole H)
2dai	p-tolyl	86	White solid	7.90 (aryl H)
2dan	2,4-difluorophenyl	98	Yellow solid	8.12 (triazole H)

Bromo- and Sulfonyl-Substituted Analogues

Non-Azepane Analogues

1-(Furan-2-yl)-2-hydroxypropan-1-one (8)

Replacing azepane with a furan ring () reduces conformational flexibility and alters electronic properties. The furan oxygen induces deshielding in 13C-NMR (δ 152.2 ppm for C2), contrasting with azepane’s δ ~50–60 ppm for N-linked carbons .

1-(2-Hydroxyphenyl)-3-methylbutan-1-one

This compound () lacks the azepane ring but shares a hydroxyl group. Its branched chain and hydroxyphenyl group enhance hydrophobicity, making it suitable for materials science applications .

Table 2: Key Structural and Functional Differences

Compound	Core Structure	Key Substituent	Molecular Weight (g/mol)	Notable Properties
Target Compound	Azepane + hydroxypropanone	-OH	~185.24*	High solubility, H-bonding
2dan (triazole derivative)	Azepane + triazole	2,4-difluorophenyl	~363.39	Enhanced lipophilicity
(sulfonyl)	Azepane + sulfonyl	Pyrrolidine-sulfonyl	~352.45	High polarity
1-(Furan-2-yl)-2-hydroxy...	Furan + hydroxypropanone	-OH	~154.12	Conjugated π-system

*Calculated based on molecular formula.